Cas no 1797-75-7 (Propanedioic acid,1,3-di-2-propen-1-yl ester)

• Product Name: Propanedioic acid,1,3-di-2-propen-1-yl ester
• CAS No: 1797-75-7
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 231568
• PubChem ID: 228227
• Update Time: 2025-04-19

Propanedioic acid,1,3-di-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,1,3-di-2-propen-1-yl ester
• bis(prop-2-enyl) propanedioate
• DIALLYL MALONATE
• bisallyl malonate
• di-n-allyl malonate
• diprop-2-en-1-yl propanedioate
• diprop-2-enyl propane-1,3-dioate
• malonic acid diallylester
• Malonsaeure-diallylester
• AKOS006345700
• NSC-20961
• 1797-75-7
• 1,3-bis(prop-2-en-1-yl) propanedioate
• Propanedioic acid, di-2-propenyl ester
• NSC20961
• SCHEMBL57069
• malonic acid diallyl ester
• FT-0633848
• DTXSID20281238
• Propanedioic acid, 1,3-di-2-propen-1-yl ester
• DTXCID30232392
• G71091

• MDL： MFCD00048178
• Inchi： 1S/C9H12O4/c1-3-5-12-8(10)7-9(11)13-6-4-2/h3-4H,1-2,5-7H2
• InChI Key： AOESAXAWXYJFNC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 110-112°C 9mm
• PSA: 52.60000
• LogP: 0.83490

Propanedioic acid,1,3-di-2-propen-1-yl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives